N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C18H13F2N3O2S2/c19-11-7-4-8-12(20)14(11)16(25)23-17-15(10-5-2-1-3-6-10)22-18(27-17)26-9-13(21)24/h1-8H,9H2,(H2,21,24)(H,23,25)
• InChI Key: BTMRRLZJVRXYQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)SCC(=O)N)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H13F2N3O2S2
• Molecular Weight: 405.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the introduction of the phenyl group, and the formation of the amide bond. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and phenyl rings would likely contribute to the compound’s rigidity, while the amide and thioether groups could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amide group might be hydrolyzed under acidic or basic conditions, while the thiazole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could increase the compound’s solubility in polar solvents.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. Such studies could provide valuable insights into the compound’s potential applications.